2-(5-chlorothiophen-2-yl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(5-chlorothiophen-2-yl)-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C15H11ClN2O3S2/c16-13-2-1-8(22-13)5-14(19)18-15-17-9-6-10-11(7-12(9)23-15)21-4-3-20-10/h1-2,6-7H,3-5H2,(H,17,18,19)
• InChI Key: PDFZCDJNIJWSLS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)SC(=N3)NC(=O)CC4=CC=C(S4)Cl
• Molecular Formula: C15H11ClN2O3S2
• Molecular Weight: 366.8 g/mol

Description

2-(5-chlorothiophen-2-yl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H11ClN2O3S2 and its molecular weight is 366.83. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticonvulsant Activity

Research on indoline derivatives of benzothiazole acetamide has demonstrated significant anticonvulsant activities, highlighting the potential of benzothiazole derivatives in the development of anticonvulsant drugs. For instance, N-(5-chlorobenzo[d]thiazol-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide showed remarkable efficacy against both maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures, with a high safety margin (R. Nath et al., 2021).

Antitumor Activity

Several benzothiazole acetamide derivatives have shown potential in cancer treatment. For example, new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings exhibited considerable anticancer activity against a range of human tumor cell lines, suggesting the therapeutic promise of benzothiazole scaffolds in oncology (L. Yurttaş et al., 2015).

Metabolic Stability Improvement

Studies have focused on the metabolic stability of benzothiazole acetamide derivatives. Modifications of the benzothiazole ring, such as the introduction of various 6,5-heterocyclic analogues, have been explored to reduce metabolic deacetylation, enhancing the pharmacokinetic profiles of these compounds (Markian M Stec et al., 2011).

Antioxidant Activity

Benzothiazole derivatives have demonstrated antioxidant properties, which can be leveraged in managing oxidative stress-related conditions. A benzothiazole-isothiourea derivative showed significant free radical scavenging activity and protective effects against acetaminophen-induced hepatotoxicity, indicating its potential as an antioxidant agent (Laura C. Cabrera-Pérez et al., 2016).

Anti-inflammatory Activity

The synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives highlighted their significant anti-inflammatory activity, contributing to the development of new anti-inflammatory drugs (K. Sunder et al., 2013).